1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile
Overview
Description
“1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” is a chemical compound with the molecular formula C10H10N2 and a molecular weight of 158.2 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” is 1S/C10H10N2/c11-8-10(4-5-10)7-9-3-1-2-6-12-9/h1-3,6H,4-5,7H2 . This indicates that the molecule consists of a cyclopropane ring with a carbonitrile group and a pyridin-2-ylmethyl group attached.Physical And Chemical Properties Analysis
“1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” is a liquid at room temperature .Scientific Research Applications
Synthesis of Polysubstituted Cyclopropanes
Polysubstituted cyclopropanes are an important class of strained cyclic compounds. They are often found as structural motifs in naturally occurring products and pharmacological compounds . The compound “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could potentially be used in the synthesis of these polysubstituted cyclopropanes .
Treatment of Non-24-Hour Sleep-Wake Disorder
Tasimelteon, a drug approved by the U.S. Food and Drug Administration (FDA), contains a 1,2,3-trisubstituted cyclopropane structure and is used for the treatment of non-24-hour sleep–wake disorder . It’s possible that “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could be used in the synthesis of similar drugs .
mGluR2 Antagonist
1,2,3-Trisubstituted cyclopropanes have been used as a potent and selective mGluR2 antagonist . This suggests that “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could potentially be used in the development of new mGluR2 antagonists .
Renin Inhibitors
Selective renin inhibitors, which are used to treat hypertension, have been developed using 1,2,3-trisubstituted cyclopropanes . This indicates that “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could be used in the synthesis of these inhibitors .
HDAC Inhibitors
1,2,3-Trisubstituted cyclopropanes have also been used as selective class IIa histone deacetylase (HDAC) inhibitors for the treatment of Huntington’s disease . This suggests that “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could potentially be used in the development of new HDAC inhibitors .
Synthetic Intermediates
Substituted cyclopropanes have exhibited versatile applications in organic synthesis as synthetic intermediates . This suggests that “1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile” could be used as a synthetic intermediate in various organic synthesis processes .
Safety And Hazards
This compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-(pyridin-2-ylmethyl)cyclopropane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-8-10(4-5-10)7-9-3-1-2-6-12-9/h1-3,6H,4-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBTCUVFXAMWPKO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CC2=CC=CC=N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyridin-2-ylmethyl)cyclopropane-1-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3,5-dimethylphenyl)sulfonyl]-6,7-difluoro-1-propylquinolin-4(1H)-one](/img/structure/B2394114.png)
![5-(2-chloro-4-fluorobenzyl)-3-(4-methoxybenzyl)-8-methyl-3H-pyrimido[5,4-b]indol-4(5H)-one](/img/structure/B2394115.png)
![N,2-Dimethyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]propane-1-sulfonamide](/img/structure/B2394118.png)
![1-(2-Ethylphenyl)-4-[2-(4-fluorophenyl)-2-oxoethyl]pyrazine-2,3-dione](/img/structure/B2394121.png)
![(E)-3-[(4-bromophenyl)methylsulfanyl]-3-(4-chloroanilino)-N-(4-chlorophenyl)-2-cyanoprop-2-enamide](/img/structure/B2394127.png)